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Compound Name: REDX05358
CAS No.: 1884226-20-3
Cat. No.: B610433
Get Quote
. J

Subject: REDX05358 (Preclinical Lead / Precursor to JZP815 Program) Classification: Pan-
RAF Inhibitor / Paradox Breaker Therapeutic Focus: BRAF V600E, RAS-Mutant, and Drug-
Resistant Solid Tumors

Executive Summary

REDX05358 represents a pivotal shift in kinase inhibitor design, moving beyond the "Type I"
inhibition characteristic of first-generation drugs (e.g., vemurafenib, dabrafenib). While Type |
inhibitors are effective in BRAF V600E monomers, they notoriously induce paradoxical
activation of the MAPK pathway in cells with wild-type BRAF or upstream RAS mutations. This
occurs because Type | binding to one protomer induces transactivation of the drug-free partner
within a RAF dimer.

REDX05358 is engineered as a Pan-RAF inhibitor (targeting ARAF, BRAF, and CRAF) and a
Paradox Breaker. By stabilizing a conformation that prevents dimer-mediated signaling or by
inhibiting both protomers within the dimer with equal potency, it abrogates the MAPK
reactivation responsible for cutaneous toxicities and resistance in Colorectal Cancer (CRC).
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This guide details the mechanistic rationale, molecular profile, and validation protocols for
REDX05358.

Part 1: The Mechanistic Challenge & Solution
The Paradox Problem (Type I Inhibitors)

First-generation inhibitors bind the ATP-binding pocket of the active BRAF V600E monomer.
However, in the presence of oncogenic RAS or splice variants (e.g., p61-BRAF V600E), RAF
kinases form homo- or heterodimers.

e Mechanism of Failure: Binding of a Type | inhibitor to one RAF molecule in a dimer induces
an allosteric change that activates the other RAF molecule (transactivation).

o Result: Hyper-phosphorylation of ERK (pERK), leading to secondary malignancies (e.g.,
keratoacanthomas) and drug resistance.

The REDX05358 Solution (Paradox Breaking)

REDX05358 functions as a Type ll-like inhibitor, binding in a DFG-out/

C-helix-in conformation.[1]

o Pan-RAF Activity: It potently inhibits ARAF, BRAF, and CRAF (IC50 < 1 nM).[2]

» Dimer Control: It inhibits RAF signaling regardless of the oligomerization state (monomer or
dimer). Crucially, it does not induce the conformational changes that drive transactivation in
RAS-mutant contexts.

Signaling Pathway Visualization

The following diagram illustrates the divergence in signaling consequences between
Vemurafenib and REDX05358.
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Caption: Comparison of paradoxical activation by Type I inhibitors versus dimer-inhibition by

REDX05358 in a RAS-active context.

Part 2: Molecular Profile & Efficacy Data

REDX05358 demonstrates a "best-in-class" profile by combining potency with selectivity. The

data below summarizes its performance across different genetic contexts.

Kinase Selectivity & Potency

REDX05358 is highly selective against a panel of >400 kinases, concentrating activity on the

RAF family.[1][2]
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Target Isoform IC50 (nM) Biological Context
Primary driver in
BRAF V600E 0.17
Melanoma/CRC
BRAF WT 0.68 Wild-type context
Critical for RAS-driven
CRAF 0.08 . _ _
signaling (dimer partner)
ARAF 0.10 Accessory RAF isoform

Cellular Activity Matrix

The compound's utility extends beyond simple V60OE mutations into resistance models.

. . . Vemurafenib REDX05358
Cell Line Driver Mutation
Response Response
A375 BRAF V600E Sensitive (Inhibition) Sensitive (Inhibition)
Paradoxical Activation o
Inhibition (pERK
HCT116 KRAS G13D (PERK
)
)
Resistance /
DLD-1 KRAS G13D o Inhibition
Activation
) Resistance (Dimer -
SK-MEL-239 BRAF Splice (p61) Sensitive

driven)

Part 3: Experimental Protocols

To validate REDX05358 in a research setting, specific assays must be employed to
demonstrate the "Paradox Breaker" phenotype. Standard viability assays are insufficient;

phosphorylation status is the critical quality attribute (CQA).

Protocol A: The "Paradox" Western Blot
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Objective: Prove that REDX05358 inhibits ERK signaling in RAS-mutant cells where
Vemurafenib causes activation.

Reagents:
e Cell Lines: A375 (Control, V60OE), HCT116 or DLD-1 (Test, KRAS-mutant).
e Compounds: REDX05358 (10 nM — 10

M), Vemurafenib (Control), DMSO.

e Antibodies: pERK1/2 (Thr202/Tyr204), Total ERK, Vinculin (Loading Control).
Workflow:

o Seeding: Plate cells in 6-well plates (0.5 x 1076 cells/well) in full serum media. Allow 24h
attachment.

» Starvation (Optional but Recommended): Switch to 0.5% FBS media for 16h to reduce basal
growth factor noise.

o Treatment: Treat with dose titration of REDX05358 vs. Vemurafenib for 1 hour.
o Note: Paradoxical activation is an acute event; long incubations may miss the peak.

 Lysis: Rapidly wash with ice-cold PBS. Lyse in RIPA buffer + Phosphatase Inhibitors
(Na3vO4, NaF).

e Readout: Immunoblot.

o Success Criteria: HCT116 cells treated with Vemurafenib must show increased pERK vs.
DMSO. HCT116 cells treated with REDX05358 must show decreased or basal pERK.

Protocol B: 3D Spheroid Growth Assay

Objective: Assess efficacy in a physiologically relevant tumor microenvironment, particularly for
CRC lines (often resistant in 2D).

Workflow Visualization:
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Caption: 3D Spheroid assay workflow for assessing potency in dense tumor structures.
Critical Steps:
e Use Ultra-Low Attachment (ULA) plates.
o Centrifuge plates at 200xg for 5 mins after seeding to center the pellet.

¢ Dosing should be refreshed every 48h due to the metabolic activity of spheroids.

Part 4: Clinical Translation & Field Insights
From REDX05358 to JZP815

REDX05358 served as the lead optimization compound in the Redx Pharma Pan-RAF
program. This program was acquired by Jazz Pharmaceuticals, leading to the nomination of
JZP815 for clinical trials.

¢ Insight: When researching REDX05358, data may often be cross-referenced with "JZP815"
or "Redx Pan-RAF program.” The mechanism of action (MOA) described here applies to this
chemical series.

Handling & Safety

» Solubility: REDX05358 is generally soluble in DMSO (up to 10 mM). Avoid aqueous buffers
for stock solutions.

o Storage: Aliquot and store at -80°C. Avoid freeze-thaw cycles which can degrade the
inhibitor and alter IC50 values.
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» Discovery of REDX05358: A potent, selective and paradox-breaking BRAF inhibitor. Source:
AACR Annual Meeting 2016; Abstract 2650. URL:[Link]

¢ Jazz Pharmaceuticals and Redx Announce Pan-RAF Inhibitor JZP815 to Enter Clinical
Development. Source: Jazz Pharmaceuticals Press Release (2022).[3] URL:[Link]

+ Response and resistance to paradox-breaking BRAF inhibitor in melanomas in vivo and ex
vivo. Source: Molecular Cancer Therapeutics (2018).[4] (Contextual reference for Paradox
Breaker mechanism). URL:[Link]

+ Redx announces sale of its pan-RAF inhibitor programme to Jazz Pharmaceuticals. Source:
Redx Pharma PLC (2019).[3][5] URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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